9-[(2-oxo-1,3-oxazolidin-3-yl)acetyl]-2-(pyridin-3-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 3-[2-oxo-2-[3-oxo-2-(pyridin-3-ylmethyl)-2,9-diazaspiro[5.5]undecan-9-yl]ethyl]-1,3-oxazolidin-2-one
• InChI: InChI=1S/C20H26N4O4/c25-17-3-4-20(15-24(17)13-16-2-1-7-21-12-16)5-8-22(9-6-20)18(26)14-23-10-11-28-19(23)27/h1-2,7,12H,3-6,8-11,13-15H2
• InChI Key: KVFGMPXEDUFBGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(CC2)C(=O)CN3CCOC3=O)CN(C1=O)CC4=CN=CC=C4
• Molecular Formula: C20H26N4O4
• Molecular Weight: 386.4 g/mol

Description

Synthesis Analysis

Diazaspiro[5.5]undecane derivatives can be synthesized through various methods. For instance, Yang et al. (2008) described a divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones, highlighting an efficient Michael addition as a key step (Yang, Lin, Padilla, & Rotstein, 2008). Additionally, Parameswarappa and Pigge (2011) presented a method for constructing 3,9-diazaspiro[5.5]undecane derivatives via intramolecular spirocyclization of pyridine substrates (Parameswarappa & Pigge, 2011).

Molecular Structure Analysis

The structural characterization of diazaspiro[5.5]undecanes has been an area of interest. For example, Zhu (2011) synthesized 3,9-di(1H-pyrrol-2-yl)-2,4,8,10-tetraazaspiro[5.5]undecane and performed a crystallographic analysis to determine its molecular structure (Zhu, 2011).

Chemical Reactions and Properties

The chemical behavior of diazaspiro[5.5]undecanes is influenced by their unique structural features. For instance, Nazarian and Forsyth (2016) discussed the synthesis of a new class of oxy-oxazolidinones, which includes diazaspiro[5.5]undecanes, through a specific reaction pathway (Nazarian & Forsyth, 2016).

Physical Properties Analysis

The physical properties of these compounds, such as solubility and crystalline structure, are key to understanding their applications. Fan et al. (2015) conducted a study on the solubilities of a specific diazaspiro[5.5]undecane derivative in various solvents, providing insights into its physical characteristics (Fan, Guo, Wang, Chen, & Bian, 2015).

Chemical Properties Analysis

The chemical properties of diazaspiro[5.5]undecanes are diverse. Research by Islam et al. (2017) on the synthesis of diazaspiro[5.5]undecane derivatives highlights their potential in forming various chemical structures with different properties (Islam, Barakat, Al-Majid, Ghabbour, Fun, & Siddiqui, 2017).